Cas no 1249993-02-9 ((3,4-dimethylphenyl)-(furan-2-yl)methanol)

• Product Name: (3,4-dimethylphenyl)-(furan-2-yl)methanol
• CAS No: 1249993-02-9
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• MDL: MFCD07775262
• CID: 5206941
• Update Time: 2026-03-06

(3,4-dimethylphenyl)-(furan-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,4-Dimethylphenyl)(furan-2-yl)methanol
• 3,4-Dimethylphenyl-(2-furyl)methanol
• (3,4-dimethylphenyl)(2-furyl)methanol
• (3,4-dimethylphenyl)-(furan-2-yl)methanol

• MDL： MFCD07775262
• Inchi： 1S/C13H14O2/c1-9-5-6-11(8-10(9)2)13(14)12-4-3-7-15-12/h3-8,13-14H,1-2H3
• InChI Key： QKGAXNWWIYAYNE-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CO1)C1=CC=C(C)C(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 2.6
• Topological Polar Surface Area: 33.4

Additional information on (3,4-dimethylphenyl)-(furan-2-yl)methanol

Introduction to (3,4-Dimethylphenyl)-(Furan-2-Yl)Methanol (CAS No. 1249993-02-9)

The compound (3,4-Dimethylphenyl)-(Furan-2-Yl)Methanol, identified by the CAS registry number 1249993-02-9, is a unique organic molecule with significant potential in various chemical and biological applications. This compound is characterized by its aromatic ring system and the presence of a furan moiety, which contributes to its distinctive chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of (3,4-Dimethylphenyl)-(Furan-2-Yl)Methanol, allowing researchers to explore its properties in depth. The molecule's structure, featuring a dimethyl-substituted phenyl group and a furan ring, makes it an intriguing subject for studies in drug discovery, material science, and catalytic processes.

One of the most promising areas of research involving this compound is its application in biochemical assays. The furan moiety is known to exhibit bioactivity in various biological systems, and the addition of the dimethylphenyl group enhances its solubility and stability. Recent studies have shown that (3,4-Dimethylphenyl)-(Furan-2-Yl)Methanol can act as a potent inhibitor in enzymatic reactions, making it a valuable lead compound for drug development.

In terms of physical properties, this compound exhibits a high melting point due to its aromatic structure and intermolecular hydrogen bonding capabilities. Its low volatility makes it suitable for use in high-performance liquid chromatography (HPLC) applications, where stability and precision are critical.

The synthesis of (3,4-Dimethylphenyl)-(Furan-2-Yl)Methanol involves a multi-step process that includes Friedel-Crafts alkylation and subsequent oxidation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern analytical techniques.

Another area of interest is the compound's role in polymer chemistry. The presence of both aromatic and heterocyclic groups allows for versatile interactions with polymer matrices, potentially leading to novel materials with enhanced mechanical and thermal properties.

From an environmental standpoint, studies have shown that (3,4-Dimethylphenyl)-(Furan-2-Yl)Methanol has low toxicity levels towards aquatic organisms under controlled conditions. This makes it a safer alternative for use in industrial processes compared to other similar compounds with higher ecotoxicological risks.

In conclusion, (3,4-Dimethylphenyl)-(Furan-2-Yl)Methanol (CAS No. 1249993-02-9) stands out as a versatile and promising molecule with wide-ranging applications across multiple scientific disciplines. Its unique structure and favorable chemical properties position it as a key player in future research endeavors aimed at advancing chemical innovation.